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Compound of Interest

Compound Name: Threonine, 4,4-dichloro-

Cat. No.: B15465994 Get Quote

Following a comprehensive search of scientific databases and literature, we must report that

the compound specified as "Threonine, 4,4-dichloro-" is not described in existing scientific

and chemical literature. Our extensive search yielded no data regarding its synthesis, biological

activity, or metabolic pathways. Consequently, the core requirements for a technical guide—

including quantitative data, experimental protocols, and pathway visualizations—cannot be

fulfilled for this specific molecule.

The absence of information suggests that "Threonine, 4,4-dichloro-" may be a novel or

hypothetical compound that has not yet been synthesized or characterized.

While no direct information is available for "Threonine, 4,4-dichloro-", we have gathered

relevant information on closely related chlorinated and fluorinated threonine analogues, as well

as the canonical metabolic pathways of L-threonine, to provide a contextual framework.

Contextual Analysis of Related Compounds and
Pathways
Halogenated Threonine Analogues
Scientific literature does describe other halogenated forms of threonine, which can offer

insights into how such molecules might be synthesized or behave biologically.
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threo-4,4,4-Trichlorothreonine: This compound has been successfully synthesized. The

process involves the reaction of a 2-isocyano acetate with chloral in the presence of an

organic base to stereoselectively form a trans-4-alkoxycarbonyl-5-trichloromethyl-2-

oxazoline intermediate. This intermediate is then hydrolyzed to yield threo-4,4,4-

trichlorothreonine. This synthetic pathway demonstrates a viable method for producing

polychlorinated amino acids[1].

4-Fluoro-Threonine (4F-Thr): Notably, 4F-Thr is the only naturally occurring fluorinated amino

acid and was discovered in Streptomyces cattleya[2][3]. Its metabolic pathway is understood

and involves the enzyme fluorinase, which catalyzes the formation of a C-F bond[2][3].

Although its full relevance in metabolic pathways is still under investigation, 4F-Thr has

demonstrated antimicrobial activity and is thought to exert its effects by replacing threonine

in primary metabolic pathways, potentially leading to the production of toxic fluorinated

species[2][3].

General Metabolic Pathways of L-Threonine
L-Threonine is an essential amino acid, and its metabolic pathways are well-characterized.

Understanding these pathways is fundamental for hypothesizing the potential metabolic fate of

a novel analogue.

A. Threonine Biosynthesis In microorganisms such as Escherichia coli, L-threonine is

synthesized from aspartate via the aspartate family pathway. This multi-step enzymatic process

is tightly regulated, often through feedback inhibition where threonine itself inhibits the initial

enzyme, aspartate kinase[4][5].

Below is a simplified workflow of L-threonine biosynthesis in E. coli.
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Caption: L-Threonine biosynthesis pathway in E. coli.

B. Threonine Degradation In animals, L-threonine is catabolized through several pathways,

with the primary one being the threonine dehydrogenase pathway. This pathway converts

threonine to 2-amino-3-ketobutyrate, which is then cleaved by 2-amino-3-ketobutyrate
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coenzyme A lyase to form glycine and acetyl-CoA[4][6]. Acetyl-CoA can then enter the citric

acid cycle for energy production, while glycine can participate in one-carbon metabolism[4].

Below is a diagram illustrating the primary threonine degradation pathway.
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Caption: Primary catabolic pathway of L-Threonine in animals.

Conclusion and Future Directions
While a metabolic analysis of "Threonine, 4,4-dichloro-" is not possible due to the lack of

available data, the study of related halogenated amino acids and the established pathways of

L-threonine provides a critical foundation for any future research. Should "Threonine, 4,4-
dichloro-" be synthesized, initial studies would likely involve in vitro experiments with liver

microsomes or hepatocytes to identify potential metabolites. Subsequent characterization

would require advanced analytical techniques such as mass spectrometry and NMR to

elucidate metabolic structures and enzymatic pathways.
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We recommend that researchers interested in this specific molecule first focus on its chemical

synthesis and characterization. Only after the compound has been successfully created and

purified can its metabolic fate and biological activities be investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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